2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
N-methyl-2-[(4-propan-2-yloxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-11(2)24-13-9-7-12(8-10-13)17(22)21-19-16(18(23)20-3)14-5-4-6-15(14)25-19/h7-11H,4-6H2,1-3H3,(H,20,23)(H,21,22) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULKUFUJOTCUWTI-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The compound “2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” belongs to the class of organic compounds known as thiophene derivatives. These compounds have been the subject of various studies due to their potential pharmacological activities. .
Mode of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. The specific interaction of this compound with its targets and the resulting changes are subject to ongoing research.
Biological Activity
The compound 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a synthetic organic molecule that has garnered attention in recent research for its potential biological activities. This article presents a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic implications, and relevant case studies.
Chemical Structure and Properties
The structure of the compound can be represented as follows:
- Molecular Formula : CHNOS
- Molecular Weight : 342.44 g/mol
- IUPAC Name : 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
The compound features a cyclopentathiophene core, which is known for its unique electronic properties and potential biological applications.
Research indicates that this compound exhibits inhibitory activity against specific enzymes and proteins involved in critical biological processes. Notably, it has shown potential as an inhibitor of the 3C-like protease (3CLP) of SARS-CoV-2, the virus responsible for COVID-19. Inhibiting this protease can disrupt viral replication, making it a target for antiviral drug development .
Antitumor Activity
In vitro studies have demonstrated that the compound possesses antitumor properties. It has been evaluated for its effects on various cancer cell lines, including ovarian cancer (SKOV-3). The compound exhibited an IC50 value of approximately 6.2 μM against SKOV-3 cells, suggesting significant antiproliferative effects .
Table of Biological Activities
| Activity Type | Target/Cell Line | IC50 (μM) | Reference |
|---|---|---|---|
| Protease Inhibition | SARS-CoV-2 3CLP | N/A | |
| Antitumor Activity | SKOV-3 Ovarian | 6.2 | |
| Kinesin Inhibition | CENP-E | 0.36 |
Study on Antiviral Efficacy
A study published in the European Patent Office documented the compound's efficacy as an antiviral agent against SARS-CoV-2 by inhibiting the 3CLP enzyme. The study emphasized the importance of structural modifications to enhance potency and selectivity against viral targets .
Antitumor Mechanism Investigation
Another investigation focused on the antitumor mechanisms of the compound. It was found that the compound induces mitotic arrest in cancer cells by targeting mitotic kinesins such as CENP-E. The stereochemical properties of the compound were also explored, revealing that specific enantiomers exhibited significantly different potencies against cancer cells .
Scientific Research Applications
Antiviral Properties
Recent studies have indicated that this compound exhibits significant antiviral activity by inhibiting the 3C-like protease of SARS-CoV-2. According to a patent document, compounds with similar structures have shown effectiveness in preventing viral replication, making them potential candidates for therapeutic development against COVID-19 .
Anticancer Activity
In vitro studies have demonstrated that derivatives of this compound can exhibit anticancer properties. For instance, compounds containing similar structural motifs have been evaluated for their ability to inhibit various cancer cell lines. The National Cancer Institute's Developmental Therapeutics Program has assessed several related compounds, revealing promising results in growth inhibition across multiple cancer types .
Table 1: Summary of Biological Activities
Case Study 1: Antiviral Efficacy
A study published in a patent document highlighted the effectiveness of similar compounds against SARS-CoV-2. The research demonstrated that specific modifications to the chemical structure could enhance inhibitory activity against the 3C-like protease, suggesting a pathway for optimizing therapeutic candidates .
Case Study 2: Anticancer Evaluation
In a separate investigation by the National Cancer Institute, a series of compounds structurally related to 2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide were tested against a panel of human tumor cell lines. Results indicated that certain analogs showed significant growth inhibition, supporting further development as potential anticancer agents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
